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  • Product: 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline: Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline, a fluorinated aromatic amine of significant intere...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline, a fluorinated aromatic amine of significant interest in medicinal chemistry and materials science. While direct comprehensive data for this specific isomer is emerging, this guide synthesizes information from closely related analogues and foundational chemical principles to offer a robust working knowledge base. We will delve into its core physicochemical properties, outline a probable synthetic pathway, detail essential analytical characterization techniques, and discuss critical safety considerations. This document is intended to serve as a foundational resource for researchers engaged in the synthesis, evaluation, and application of this and similar molecules.

Core Physicochemical Properties

Understanding the fundamental molecular and physical characteristics of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline is paramount for its effective application in research and development.

Molecular Formula and Weight

Based on the analysis of its structural isomer, 4-Fluoro-2-(prop-2-yn-1-yloxy)aniline, the molecular formula and weight of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline are confidently predicted to be:

PropertyValue
Molecular Formula C₉H₈FNO
Molecular Weight 165.17 g/mol

Note: These values are based on the isomeric compound and are expected to be identical for 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline.

Chemical Structure

The structure of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline is characterized by a central aniline ring substituted with a fluorine atom at the 5-position and a propargyloxy group at the 2-position.

Caption: Chemical structure of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline.

The presence of the fluorine atom and the propargyl group (prop-2-yn-1-yloxy) are key structural features. The high electronegativity of fluorine can significantly influence the electronic properties of the aromatic ring, affecting its reactivity and the basicity of the aniline nitrogen. The terminal alkyne of the propargyl group provides a reactive handle for a variety of chemical transformations, most notably "click" chemistry reactions, making it a valuable building block in the synthesis of more complex molecules.

Synthesis and Purification

A plausible and efficient synthetic route to 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline involves a two-step process starting from commercially available 2-amino-4-fluorophenol.

Synthetic Workflow

G A 2-Amino-4-fluorophenol C Reaction Vessel (Base, Solvent) A->C B Propargyl Bromide B->C D 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (Crude Product) C->D E Purification (Column Chromatography) D->E F Pure Product E->F

Caption: Proposed synthetic workflow for 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline.

Detailed Experimental Protocol

Step 1: Williamson Ether Synthesis

  • To a solution of 2-amino-4-fluorophenol (1.0 eq) in a suitable polar aprotic solvent, such as N,N-dimethylformamide (DMF) or acetonitrile, add a base (e.g., potassium carbonate, 1.5-2.0 eq).

  • Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide.

  • Add propargyl bromide (1.1-1.2 eq) dropwise to the reaction mixture.

  • Heat the reaction to 60-80 °C and monitor its progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and pour it into water.

  • Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Step 2: Purification

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline.

Causality Behind Experimental Choices:

  • Solvent: A polar aprotic solvent like DMF or acetonitrile is chosen to dissolve the reactants and facilitate the SN2 reaction mechanism of the Williamson ether synthesis.

  • Base: Potassium carbonate is a mild and effective base for deprotonating the phenolic hydroxyl group without significantly affecting the aniline amino group.

  • Temperature: Gentle heating is applied to increase the reaction rate without promoting side reactions or decomposition of the product.

  • Purification: Column chromatography is a standard and effective method for separating the desired product from unreacted starting materials and byproducts.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline.

Spectroscopic and Spectrometric Techniques
TechniqueExpected Observations
¹H NMR Aromatic protons in the range of 6.5-7.5 ppm, a singlet for the acetylenic proton around 2.5 ppm, a doublet for the methylene protons of the propargyl group around 4.7 ppm, and a broad singlet for the amine protons.
¹³C NMR Aromatic carbons in the range of 100-160 ppm, and characteristic signals for the acetylenic carbons around 75-80 ppm and the methylene carbon around 56 ppm.
¹⁹F NMR A singlet or a multiplet (depending on coupling with aromatic protons) in the typical range for an aryl fluoride.
Mass Spectrometry (MS) A molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the calculated molecular weight.
Infrared (IR) Spectroscopy Characteristic absorption bands for the N-H stretch of the amine (around 3300-3500 cm⁻¹), the C≡C-H stretch of the alkyne (around 3300 cm⁻¹), the C≡C stretch (around 2100 cm⁻¹), and the C-F stretch (around 1200-1300 cm⁻¹).
Characterization Workflow

G A Synthesized Compound B ¹H NMR A->B C ¹³C NMR A->C D Mass Spectrometry A->D E IR Spectroscopy A->E F Purity Assessment (e.g., HPLC) A->F G Structural Confirmation B->G C->G D->G E->G F->G

Caption: Workflow for the analytical characterization of the compound.

Safety and Handling

General Hazards of Fluorinated Anilines:

  • Toxicity: Anilines and their derivatives are generally considered toxic and can be harmful if inhaled, ingested, or absorbed through the skin.

  • Irritation: They can cause irritation to the skin, eyes, and respiratory tract.

  • Organ Damage: Prolonged or repeated exposure may cause damage to organs.

Recommended Handling Procedures:

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

  • Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials.

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Applications in Research and Drug Development

The unique structural features of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline make it a valuable building block in several areas of chemical research:

  • Medicinal Chemistry: The fluorinated aniline scaffold is a common motif in many bioactive molecules. The propargyl group allows for the facile introduction of this scaffold into larger molecules via click chemistry, enabling the rapid synthesis of compound libraries for drug discovery.

  • Materials Science: The terminal alkyne can be used for polymerization or for surface functionalization of materials.

  • Chemical Biology: The propargyl group can serve as a bioorthogonal handle for labeling and tracking biomolecules.

Conclusion

5-Fluoro-2-(prop-2-yn-1-yloxy)aniline is a promising building block for the synthesis of a wide range of functional molecules. This guide has provided a comprehensive overview of its predicted physicochemical properties, a plausible synthetic route, and key analytical techniques for its characterization. By understanding these fundamental aspects and adhering to strict safety protocols, researchers can effectively utilize this compound to advance their scientific endeavors in drug discovery, materials science, and beyond.

References

No direct references for 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline were found during the literature search. The information presented is based on general chemical principles and data from structurally related compounds. For specific protocols and safety information, it is recommended to consult primary literature for similar compounds and relevant safety data sheets.

Exploratory

Comparative Technical Guide: 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline vs. 4-Fluoro Isomers

[1] Executive Summary This technical guide analyzes the structural, electronic, and synthetic divergences between 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (Target A) and its regioisomer 4-Fluoro-2-(prop-2-yn-1-yloxy)aniline...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This technical guide analyzes the structural, electronic, and synthetic divergences between 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (Target A) and its regioisomer 4-Fluoro-2-(prop-2-yn-1-yloxy)aniline (Target B).[1] These compounds serve as critical intermediates in the synthesis of tyrosine kinase inhibitors (TKIs), particularly for EGFR and HER2 pathways, and as "click" chemistry handles in chemical biology.

The core distinction lies in the position of the fluorine atom relative to the amine nucleophile:

  • 5-Fluoro Isomer: Fluorine is meta to the amine.[1] Dominated by inductive withdrawal (-I), resulting in reduced basicity and nucleophilicity.[1]

  • 4-Fluoro Isomer: Fluorine is para to the amine.[1] Characterized by a push-pull mechanism where resonance donation (+R) partially counteracts inductive withdrawal, maintaining higher basicity and metabolic stability against para-oxidation.[1]

Structural & Electronic Analysis

The precise positioning of the fluorine atom dictates the electronic environment of the primary amine, which is the reactive handle for subsequent drug synthesis (e.g.,


 coupling to quinazolines).
Electronic Effects (Hammett Correlation)[1]
Feature5-Fluoro Isomer (Target A)4-Fluoro Isomer (Target B)
Structure F is meta to

F is para to

Electronic Effect Strong Inductive Withdrawal (-I)No Resonance Donation to NInductive Withdrawal (-I)Resonance Donation (+R) to N
Predicted pKa (Conj. Acid) ~3.4 - 3.8 (Less Basic)~4.5 - 4.7 (More Basic)
Nucleophilicity Moderate .[1] Requires harsher conditions for coupling.[1]High . Reacts readily in

processes.
Metabolic Liability High .[1] Para-position (C4) is open to P450 oxidation.[1]Low . Para-position is blocked by Fluorine.[1]
Mechanistic Implication

In the 5-fluoro isomer , the fluorine atom pulls electron density away from the ring system without returning any via resonance to the nitrogen. This deactivates the aniline nitrogen, making it a "harder" nucleophile.

In the 4-fluoro isomer , the fluorine lone pairs can donate into the


-system, stabilizing the developing positive charge on the nitrogen during nucleophilic attack. This makes the 4-fluoro isomer significantly more reactive in coupling reactions but also alters the H-bond donor capability of the final drug molecule.

ElectronicEffects cluster_5F 5-Fluoro Isomer (Meta-F) cluster_4F 4-Fluoro Isomer (Para-F) F5 Fluorine (C5) Ring5 Benzene Ring F5->Ring5 -I (Strong) N5 Amine (N1) Ring5->N5 Deactivation F4 Fluorine (C4) Ring4 Benzene Ring F4->Ring4 -I (Inductive) F4->Ring4 +R (Resonance) N4 Amine (N1) Ring4->N4 Stabilization

Figure 1: Electronic push-pull dynamics. The 4-fluoro isomer benefits from resonance stabilization (+R), preserving amine nucleophilicity.[1]

Synthetic Pathways[1][2][3]

The synthesis of these isomers typically proceeds via the alkylation of the corresponding aminophenol or nitrophenol. The choice of starting material dictates the isomeric outcome.

Retrosynthetic Analysis[1]
  • 5-Fluoro Isomer: Derived from 2-amino-4-fluorophenol .[1][2]

    • Note: In 2-amino-4-fluorophenol, the F is para to the OH (position 4 relative to OH at 1) but meta to the NH2 (position 5 relative to NH2 at 1).[1]

  • 4-Fluoro Isomer: Derived from 2-amino-5-fluorophenol .[1][2]

    • Note: Here, F is meta to OH but para to NH2.

Synthesis Protocol (5-Fluoro Isomer)

Objective: Synthesis of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline from 2-amino-4-fluorophenol.

Reagents:

  • Precursor: 2-Amino-4-fluorophenol (CAS: 399-97-3)[1][3]

  • Electrophile: Propargyl bromide (80% in toluene)[1]

  • Base: Potassium Carbonate (

    
    )[1]
    
  • Solvent: DMF or Acetone[1]

Step-by-Step Protocol:

  • N-Protection (Optional but Recommended): To prevent N-alkylation, protect the amine with a Boc group.[1]

    • Dissolve 2-amino-4-fluorophenol (1.0 eq) in THF. Add

      
       (1.1 eq) and TEA. Stir at RT for 4h.[1] Isolate N-Boc intermediate.
      
  • O-Alkylation:

    • Dissolve N-Boc-2-amino-4-fluorophenol in dry DMF (0.5 M).

    • Add

      
       (1.5 eq) and stir for 30 min to form the phenoxide.
      
    • Add propargyl bromide (1.2 eq) dropwise at 0°C.[1]

    • Allow to warm to RT and stir for 12h.

    • Checkpoint: Monitor TLC for disappearance of phenol. O-alkylation is favored over N-alkylation for phenoxides, but protection guarantees selectivity.[1]

  • Deprotection:

    • Treat the intermediate with TFA/DCM (1:4) for 2h at RT.

    • Neutralize with saturated

      
      .[1]
      
    • Extract with EtOAc, dry over

      
      , and concentrate.
      
  • Purification:

    • Flash chromatography (Hexane/EtOAc gradient).[1] The product is a brown/yellow oil or low-melting solid.[1]

Synthesis Start 2-Amino-4-fluorophenol (CAS 399-97-3) Protect Boc-Protection (Boc2O, TEA) Start->Protect Alkylate O-Propargylation (Propargyl Bromide, K2CO3) Start->Alkylate Direct Route (Risk of N-alkylation) Protect->Alkylate Deprotect Deprotection (TFA/DCM) Alkylate->Deprotect Product 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline Deprotect->Product

Figure 2: Synthetic workflow for the 5-fluoro isomer emphasizing the protection strategy to ensure regioselectivity.

Applications in Drug Discovery[2][4][7][8]

Kinase Inhibitor Design (SAR)

These anilines are "warheads" used to synthesize the tail regions of Quinazoline-based EGFR inhibitors (similar to Gefitinib or Erlotinib).

  • Binding Mode: The aniline nitrogen forms a critical water-mediated hydrogen bond or direct interaction with the hinge region of the kinase ATP pocket.

  • Fluorine Role:

    • 4-Fluoro (Para): Blocks metabolic hydroxylation at the most reactive site.[1] Increases half-life (

      
      ).[1]
      
    • 5-Fluoro (Meta): Used when the binding pocket has a specific steric constraint at the para-position or requires a specific dipole orientation. The 5-F position often points towards the solvent front or a hydrophobic gatekeeper residue (e.g., Thr790Met mutation context).

"Click" Chemistry Handles

The propargyl ether group serves as a bio-orthogonal handle.

  • Probes: Researchers attach this aniline to a kinase scaffold, then use Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to attach a fluorophore or biotin tag in situ.[1]

  • Stability: The ether linkage is stable to most physiological conditions, unlike esters, making it ideal for intracellular profiling.

Analytical Characterization

To distinguish the isomers experimentally, NMR spectroscopy is definitive.

Method5-Fluoro Isomer 4-Fluoro Isomer

NMR
Signal is split by two ortho-protons (H4, H6) and one meta-proton.[1] Complex multiplet.Signal is split by two meta-protons (H3, H5).[1] Usually a simpler triplet-of-quartets or similar pattern.[1]

NMR (Aromatic)
H3 (ortho to ether) appears as a doublet.[1] H4 and H6 show meta-coupling to F.H3 (ortho to ether, meta to F) appears as a doublet with large

coupling (~10-12 Hz).[1]
Coupling Constants

(ortho) ~8-10 Hz.[1]

(ortho) ~8-10 Hz.[1]

Self-Validation Check:

  • If your synthesized product shows a singlet or weak doublet for the proton para to the amine, you likely have the 5-fluoro isomer (since H4 is para to N).

  • If the proton para to the amine is missing (substituted by F), you have the 4-fluoro isomer.

References

  • ChemicalBook . (2025).[1][4][5] 4-Fluoro-2-methoxyaniline Properties and Synthesis.

  • BenchChem . (2025).[1][2][6] Synthesis of Bioactive Derivatives from 2-Amino-4-chloro-5-fluorophenol.

  • National Institutes of Health (NIH) . (2025).[1] PubChem Compound Summary: 4-Fluoro-2-methoxyaniline.[1]

  • MDPI . (2023). Tuning the Nucleophilicity and Electrophilicity of Group 10 Elements through Substituent Effects. [1]

  • Beilstein Journals . (2025). Asymmetric synthesis of fluorinated derivatives of aromatic amino acids.

Sources

Protocols & Analytical Methods

Method

using 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline as a fragment in drug discovery

Application Note: 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline in Fragment-Based Drug Discovery (FBDD) Abstract This guide details the deployment of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (referred to herein as FPYA ) as a high-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline in Fragment-Based Drug Discovery (FBDD)

Abstract

This guide details the deployment of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (referred to herein as FPYA ) as a high-value scaffold in Fragment-Based Drug Discovery (FBDD).[1] Unlike standard library members, FPYA is a "privileged" fragment designed with a triad of functionalities: a fluorine atom for sensitive


F NMR screening, an alkyne handle  for rapid library expansion via click chemistry, and an aniline core  serving as a primary hydrogen-bonding pharmacophore.[2] This protocol covers synthesis, biophysical screening, and hit-to-lead expansion strategies.

Introduction: The "Triad" Logic

In modern FBDD, the bottleneck is not finding a hit, but evolving it into a lead.[2] FPYA addresses this by embedding the optimization strategy directly into the fragment structure.[1][3]

FeatureFunctionalityMechanistic Advantage
Aniline Core PharmacophoreActs as a Hydrogen Bond Donor (HBD) and Acceptor (HBA), mimicking key interactions found in kinase and protease inhibitors (e.g., hinge binders).[1]
Fluorine (-F) NMR ReporterEnables

F NMR Screening
. Fluorine has 100% natural abundance, zero biological background, and high sensitivity to changes in the local electronic environment upon protein binding.[2]
Alkyne (-C≡CH) Growth VectorA "silent" steric handle during screening that becomes a reactive site for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) , allowing rapid "Fragment Growing" without de novo synthesis.[1]

Physicochemical Profile

FPYA adheres strictly to the "Rule of Three" (Ro3) for fragments, ensuring high ligand efficiency (LE).[2]

PropertyValueNotes
Molecular Weight 165.17 DaIdeal for FBDD (<300 Da).[1][3]
Formula C

H

FNO
--
cLogP ~1.4Optimal solubility for NMR/SPR (0.1–1.0 mM).[3]
PSA (Polar Surface Area) ~35 Å

Good membrane permeability potential.[3]
H-Bond Donors/Acceptors 2 / 3Balanced interaction profile.[1][3]

Experimental Protocols

Protocol A: Synthesis of FPYA

Rationale: Direct alkylation of anilines often leads to over-alkylation (N-alkylation).[1][3] The most robust route utilizes a nitro-precursor followed by a chemoselective reduction that preserves the alkyne moiety.[1][3]

Reagents:

  • 5-Fluoro-2-nitrophenol (CAS: 446-36-6)[1]

  • Propargyl bromide (80% in toluene)

  • Potassium Carbonate (K

    
    CO
    
    
    
    )[2]
  • Iron powder (Fe) & Ammonium Chloride (NH

    
    Cl)
    
  • Solvents: DMF, Ethanol, Water.[2]

Step-by-Step Methodology:

  • O-Alkylation (Nucleophilic Substitution):

    • Dissolve 5-Fluoro-2-nitrophenol (1.0 eq) in anhydrous DMF (5 mL/mmol).

    • Add K

      
      CO
      
      
      
      (2.0 eq) and stir at Room Temperature (RT) for 15 min to generate the phenoxide.
    • Add Propargyl bromide (1.2 eq) dropwise.[1][3]

    • Stir at 60°C for 4 hours. Monitor via TLC (Hexane:EtOAc 4:1).[1][3]

    • Workup: Dilute with water, extract with EtOAc, wash with brine, dry over Na

      
      SO
      
      
      
      .[2]
    • Product: 4-Fluoro-2-(prop-2-yn-1-yloxy)-1-nitrobenzene.[1][3]

  • Chemoselective Reduction (Nitro to Aniline):

    • Critical Note: Avoid catalytic hydrogenation (H

      
      /Pd-C) as it will reduce the alkyne to an alkane.[1][3] Use Fe/NH
      
      
      
      Cl.[1][3]
    • Suspend the nitro intermediate (1.0 eq) in EtOH:H

      
      O (3:1).[3]
      
    • Add NH

      
      Cl (5.0 eq) and Iron powder (5.0 eq).[3]
      
    • Reflux (80°C) for 2 hours with vigorous stirring.

    • Filtration: Filter hot through a Celite pad to remove iron residues.[1][3]

    • Purification: Concentrate filtrate and purify via flash column chromatography (SiO

      
      , Hexane:EtOAc gradient).[2]
      
    • Yield Target: >85% overall.

Protocol B: F NMR Fragment Screening

Rationale:


F NMR detects binding via changes in chemical shift (

) or line broadening (transverse relaxation,

) caused by the tumbling rate change when the small fragment binds to a large protein.[2]

Materials:

  • Target Protein (20–50 µM final conc).[3]

  • FPYA Fragment (200–500 µM).[1][3]

  • Reference: Trifluoroacetic acid (TFA) or fluorobenzene (internal standard).[2][3]

  • Buffer: D

    
    O/PBS (10% D
    
    
    
    O for lock).

Workflow:

  • Sample Preparation:

    • Control Tube: 500 µM FPYA + Buffer + 10% D

      
      O.[1][3]
      
    • Experiment Tube: 500 µM FPYA + 25 µM Protein + Buffer + 10% D

      
      O.[1][3]
      
  • Acquisition (600 MHz NMR w/ Cryoprobe):

    • Pulse Sequence: One-pulse with proton decoupling (typically zgig or zgf1g).[1][3]

    • Relaxation Delay (

      
      ): Set to 2–3 seconds (ensure full relaxation of F-nuclei).
      
    • Scans: 128–512 (depending on concentration).[3]

  • Data Analysis:

    • Overlay Control vs. Experiment spectra.[1][3]

    • Hit Criteria:

      • Chemical Shift Perturbation (CSP):

        
         ppm.[3]
        
      • Line Broadening: Peak width increase > 20% (indicates exchange/binding).[3]

      • Signal attenuation: Intensity drop > 30% (indicates immobilization).[3]

Protocol C: Fragment Growing via In Situ Click Chemistry

Rationale: Once FPYA is confirmed as a binder, the alkyne is used to "fish" for a second fragment from an azide library directly in the presence of the protein (Target-Guided Synthesis) or via parallel synthesis.

Reaction: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1][3]

  • Library Prep: Select a diverse library of organic azides (R-N

    
    ).
    
  • Parallel Synthesis (96-well plate):

    • Well A1: FPYA (1 eq) + Azide-1 (1.2 eq).[1][3]

    • Catalyst: CuSO

      
       (10 mol%) + Sodium Ascorbate (20 mol%).[2][3]
      
    • Solvent: tBuOH:H

      
      O (1:1).[3]
      
    • Shake at RT for 12 hours.

  • Direct Screening:

    • The resulting 1,4-disubstituted 1,2,3-triazoles are purified and re-screened via SPR or NMR to determine if the new "arm" (R-group) picks up additional interactions in the binding pocket.[1]

Visualization of Workflows

Figure 1: The FPYA Logic Pathway

Caption: Strategic workflow utilizing FPYA's functional triad for screening, validation, and expansion.

FPYA_Workflow cluster_Screen Step 1: Identification cluster_Grow Step 2: Optimization FPYA 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (FPYA) NMR 19F NMR Screening (Fluorine Reporter) FPYA->NMR Screen Library Hit Confirmed Hit (Binder) NMR->Hit CSP / Line Broadening Click CuAAC Reaction (Alkyne Handle + Azide Library) Hit->Click + R-N3 (Azides) Lead Expanded Lead (Triazole Derivative) Click->Lead Affinity Boost

[1]

Figure 2: Synthesis & Reaction Mechanism

Caption: Chemoselective synthesis of FPYA and subsequent click-chemistry expansion.

Synthesis_Pathway Start 5-Fluoro-2-nitrophenol Inter Intermediate: Nitro-Ether Start->Inter O-Alkylation Reagent Propargyl Bromide (K2CO3, DMF) Reagent->Inter Redux Reduction: Fe / NH4Cl (Avoid H2/Pd!) Inter->Redux Product FPYA Fragment (Active Scaffold) Redux->Product Selective Nitro Reduction ClickProd Triazole-Linked Lead Product->ClickProd + Azide / CuAAC

References

  • Vulpetti, A., & Dalvit, C. (2012). Fluorine NMR for biochemical screening and drug discovery.[1][3][4][5][6] Drug Discovery Today, 17(15-16), 890-897.[2] Link

  • Kolb, H. C., & Sharpless, K. B. (2003). The growing impact of click chemistry on drug discovery.[1][3][7] Drug Discovery Today, 8(24), 1128-1137.[2] Link

  • Erlanson, D. A., et al. (2016).[2] Fragment-to-Lead: Guiding the Way. Journal of Medicinal Chemistry, 59(15), 6563–6564.[2] Link[2]

  • Trott, O., & Olson, A. J. (2010).[2] AutoDock Vina: improving the speed and accuracy of docking with a new scoring function.[1][3] Journal of Computational Chemistry, 31(2), 455-461.[2] Link

  • Boer, J., et al. (2019).[2] Fragment Library Design: The Evolution of the Roche Library. Journal of Medicinal Chemistry, 62(17), 7863–7873.[2] Link[2]

Disclaimer: The protocols described involve hazardous chemicals (propargyl bromide is a lachrymator; nitro compounds can be energetic).[1][3] All experiments must be conducted in a fume hood with appropriate PPE.[1][3] Consult local safety regulations before use.

Sources

Application

Application Note: Precision Synthesis of 1,2,3-Triazoles from 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline

This Application Note and Protocol guide details the precision synthesis of 1,2,3-triazoles utilizing 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline as a core scaffold. This specific intermediate combines a fluorinated aniline mo...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol guide details the precision synthesis of 1,2,3-triazoles utilizing 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline as a core scaffold. This specific intermediate combines a fluorinated aniline moiety with an O-propargyl "click" handle, making it a high-value building block for constructing bioactive heterocycles, particularly in kinase inhibitor and antifungal drug discovery.

Executive Summary & Chemical Logic

The preparation of 1,2,3-triazoles from 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline relies on the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1][2][3] This reaction is thermodynamically driven by the formation of the stable aromatic triazole ring.

Why this Scaffold?

  • Fluorine Effect: The C5-fluorine atom modulates metabolic stability (blocking P450 oxidation at the para-position relative to the amine) and enhances lipophilicity.

  • O-Propargyl Handle: The ether-linked alkyne provides a sterically accessible site for "click" conjugation without interfering with the nucleophilic aniline amine, allowing for orthogonal functionalization (e.g., subsequent urea/amide formation).

Mechanistic Pathway (CuAAC)

The reaction proceeds via a stepwise organocopper mechanism, distinct from the concerted thermal Huisgen cycloaddition. The copper(I) species coordinates the alkyne, lowers the pKa of the terminal proton, and forms a copper-acetylide intermediate.

CuAAC_Mechanism Start Alkyne Substrate (Propargyl Ether) Cu_Coord Cu(I) π-Complex Start->Cu_Coord + Cu(I) Cu_Acetylide Cu-Acetylide Intermediate Cu_Coord->Cu_Acetylide - H+ Metallacycle Cu-Metallacycle (Rate Determining) Cu_Acetylide->Metallacycle + Azide (R-N3) Product 1,4-Disubstituted 1,2,3-Triazole Metallacycle->Product Reductive Elimination + H+ Product->Start Catalyst Regeneration

Figure 1: Catalytic cycle of the CuAAC reaction transforming the terminal alkyne of the aniline derivative into a 1,2,3-triazole.

Experimental Protocols

Protocol A: Standard Aqueous "Click" Chemistry (Green Method)

Best for: Water-soluble azides or general screening. Mechanism: In situ reduction of Cu(II) to Cu(I) by sodium ascorbate.

Reagents:

  • Substrate: 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (1.0 equiv)

  • Azide Partner: Organic Azide (

    
    ) (1.0 - 1.2 equiv)
    
  • Catalyst: Copper(II) Sulfate Pentahydrate (

    
    ) (5-10 mol%)
    
  • Reductant: Sodium Ascorbate (20-40 mol%)

  • Solvent:

    
    -BuOH : 
    
    
    
    (1:1 v/v)

Step-by-Step Methodology:

  • Preparation: In a 20 mL scintillation vial, dissolve 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (0.5 mmol, 82 mg) in 2 mL of

    
    -BuOH.
    
  • Azide Addition: Add the calculated amount of organic azide (0.55 mmol) to the vial.

  • Catalyst Activation: In a separate micro-tube, dissolve

    
     (12.5 mg, 0.05 mmol) and Sodium Ascorbate (40 mg, 0.2 mmol) in 2 mL of deionized water. The solution should turn bright yellow/orange (indicating Cu(I) generation).
    
  • Initiation: Immediately add the aqueous catalyst solution to the organic phase. Cap the vial and stir vigorously at Room Temperature (RT) for 4–16 hours.

  • Monitoring (Self-Validation): Spot TLC (Hexane:EtOAc 3:1). The starting material (

    
    ) should disappear. The product is typically more polar (
    
    
    
    ).
  • Workup:

    • If precipitate forms: Filter the solid, wash with cold water and cold ether.

    • If no precipitate: Dilute with 10 mL water, extract with EtOAc (

      
       mL). Wash combined organics with 5% 
      
      
      
      (to remove Cu) and brine. Dry over
      
      
      .
Protocol B: Lipophilic "Click" (Organic Phase)

Best for: Highly non-polar azides or when the aniline substrate solubility is poor in water.

Reagents:

  • Catalyst: Copper(I) Iodide (CuI) (5 mol%)

  • Ligand: DIPEA (Diisopropylethylamine) or TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) (5 mol%)

  • Solvent: THF, DMF, or Acetonitrile.

Methodology:

  • Dissolve the aniline substrate (1.0 equiv) and Azide (1.1 equiv) in dry THF (0.2 M concentration).

  • Add DIPEA (2.0 equiv) to buffer the solution.

  • Add CuI (0.05 equiv) in one portion. Flush with Nitrogen/Argon.

  • Stir at RT for 12 hours. If reaction is sluggish, heat to 40°C.

  • Purification: Pass through a short plug of silica gel or neutral alumina to trap the copper salts before evaporation.

Data Analysis & Validation Standards

To ensure scientific integrity, every synthesis must be validated using the following "Self-Validating" checkpoints.

Table 1: Critical Characterization Signals

TechniqueDiagnostic SignalInterpretation
1H NMR

2.50-2.60 ppm (t)
Disappearance confirms consumption of terminal Alkyne.
1H NMR

7.50-8.50 ppm (s)
Appearance of Triazole C5-H singlet confirms ring closure.
1H NMR

5.10-5.30 ppm (s)
Shift of

protons downfield due to triazole proximity.
IR ~2120

Disappearance of sharp Alkyne C

C stretch.
LC-MS [M+1] Mass shift corresponding to

.
Workflow Diagram

The following decision tree guides the researcher through the synthesis and troubleshooting process.

Workflow Start Start: 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline Check_Azide Analyze Azide Partner Solubility Start->Check_Azide Decision Water Soluble? Check_Azide->Decision Route_A Protocol A: Aqueous (CuSO4 + NaAsc + tBuOH) Decision->Route_A Yes Route_B Protocol B: Organic (CuI + DIPEA + THF) Decision->Route_B No Monitor Monitor via TLC/LCMS (Check Alkyne consumption) Route_A->Monitor Route_B->Monitor Success Conversion > 95%? Monitor->Success Workup_A Filter Precipitate or EtOAc Extraction Success->Workup_A From Route A Workup_B Silica Plug Filtration (Remove Cu) Success->Workup_B From Route B Troubleshoot Add Heat (40°C) or TBTA Ligand Success->Troubleshoot No Final Final Product: 1,2,3-Triazole Derivative Workup_A->Final Workup_B->Final Troubleshoot->Monitor

Figure 2: Operational workflow for selecting the optimal synthetic route based on azide solubility.

Advanced Applications: Benzoxazine Fusion

While the primary reaction is the formation of the triazole, this specific scaffold is often used to generate Triazole-Linked Benzoxazines .

Pathway:

  • Step 1: CuAAC Reaction (as described above).

  • Step 2: Chloroacetylation of the aniline amine.

  • Step 3: Base-mediated intramolecular cyclization to form the dihydro-2H-benzo[b][1,4]oxazin-3(4H)-one core.

This sequence is critical for generating libraries of antimicrobial agents where the triazole acts as a bioisostere for amide linkers.

References

  • Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002).[4] A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596–2599. Link

  • Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition.[1][2][3][4][5][6] Chemical Reviews, 108(8), 2952–3015. Link

  • Shaikh, M. H., et al. (2022). Design, synthesis, biological evaluation and in silico studies of novel 1,2,3-triazole linked benzoxazine-2,4-dione conjugates. Arabian Journal of Chemistry, 15(8), 104028. Link

  • Singh, H., et al. (2020). Synthesis of 5-Fluoro-1H-indole-2,3-dione-triazoles: Synthesis, biological activity, molecular docking, and DFT study. Journal of Molecular Structure, 1209, 127982. Link

Sources

Method

Application Note: Amide Coupling Protocols for 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline

Abstract This guide details validated protocols for the amide coupling of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (referred to herein as Target Aniline 1 ). Due to the synergistic deactivation by the electron-withdrawing 5...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This guide details validated protocols for the amide coupling of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (referred to herein as Target Aniline 1 ). Due to the synergistic deactivation by the electron-withdrawing 5-fluoro substituent and the steric occlusion from the ortho-propargyl ether, this substrate exhibits significantly reduced nucleophilicity compared to standard anilines. We present three distinct methodologies—HATU-mediated activation , T3P® (Propylphosphonic anhydride) coupling , and Acid Chloride activation —tailored to varying scales and carboxylic acid stabilities.

Substrate Analysis & Retrosynthetic Logic

Structural Challenges

Target Aniline 1 presents a "perfect storm" of resistance to acylation:

  • Electronic Deactivation: The fluorine atom at the meta position (relative to the amine) exerts a strong inductive effect (-I), pulling electron density away from the aromatic ring and reducing the Lewis basicity of the nitrogen lone pair.

  • Steric Hindrance: The ortho-propargyl ether (-OCH₂C≡CH) creates a physical barrier.[1] While the ether linkage is flexible, the propargyl group adds bulk that impedes the approach of bulky activated esters.

  • Chemoselectivity Risks: The terminal alkyne is a "soft" electrophile/nucleophile.[1] While generally stable to standard coupling conditions, it precludes the use of unmasked transition metal catalysts (e.g., Cu, Pd) during the amidation step and requires the avoidance of harsh Lewis acids that could trigger hydration or polymerization.

Decision Matrix for Method Selection

Select your protocol based on the properties of your carboxylic acid coupling partner:

  • Method A (HATU): Best for high-value, complex acids on mg to g scale. Highest success rate.

  • Method B (T3P): Best for scale-up (>10 g) and simple workup.[1] Excellent for unreactive anilines.[1]

  • Method C (Acid Chloride): Best for simple, robust acids or when cost is the primary driver.

Experimental Protocols

Method A: High-Efficiency HATU Coupling (Gold Standard)

Recommended for initial screening and complex carboxylic acids.

Mechanism: HATU generates a highly reactive At-ester (7-azabenzotriazol-1-yl ester), which accelerates acylation via the neighboring group effect of the pyridine nitrogen in the HATU structure.

Reagents:

  • Carboxylic Acid (1.0 equiv)

  • Target Aniline 1 (1.0 - 1.1 equiv)

  • HATU (1.2 equiv)

  • DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

  • Solvent: DMF (anhydrous) or DMAc

Protocol:

  • Dissolution: In a flame-dried round-bottom flask under N₂, dissolve the Carboxylic Acid (1.0 mmol) in anhydrous DMF (3.0 mL, 0.33 M).

  • Activation: Add DIPEA (3.0 mmol) followed by HATU (1.2 mmol). Stir at Room Temperature (RT) for 5–10 minutes. The solution should turn yellow/orange.[1]

  • Addition: Add Target Aniline 1 (1.1 mmol) in one portion.

  • Reaction: Stir at RT for 4–16 hours. Monitor by LC-MS.[1]

    • Optimization: If conversion is <50% after 4 hours, heat to 50°C.[1]

  • Workup: Dilute with EtOAc (30 mL). Wash with sat.[1] NaHCO₃ (2 x 15 mL), water (2 x 15 mL), and brine (15 mL). Dry over Na₂SO₄, filter, and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc gradient).

Method B: T3P® (Propylphosphonic Anhydride) Coupling (Scalable)

Recommended for scale-up and "clean" reactions.

Mechanism: T3P acts as a Lewis acid to activate the carboxylate, forming a mixed anhydride. It is non-toxic and water-soluble, simplifying purification.[1]

Reagents:

  • Carboxylic Acid (1.0 equiv)

  • Target Aniline 1 (1.1 equiv)

  • T3P (50% w/w in EtOAc or DMF) (1.5 - 2.0 equiv)

  • Base: Pyridine (3.0 equiv) or N-Methylmorpholine (NMM)

  • Solvent: EtOAc or 2-MeTHF[1]

Protocol:

  • Charge: To a reactor/flask, add Carboxylic Acid (10 mmol), Target Aniline 1 (11 mmol), and EtOAc (30 mL).

  • Base Addition: Add Pyridine (30 mmol). Cool to 0°C if the acid is sensitive; otherwise, perform at RT.

  • Reagent Addition: Add T3P solution (15-20 mmol) dropwise over 10 minutes.

  • Reaction: Allow to warm to RT and stir for 12–24 hours.

    • Note: T3P reactions are often slower but cleaner than HATU.[1]

  • Workup: Quench with water (20 mL). Separate layers. Wash organic layer with 0.5 M HCl (to remove pyridine), sat.[1] NaHCO₃, and brine.[1]

  • Isolation: Concentrate. Recrystallization is often possible from EtOH/Heptane due to high purity.[1]

Method C: Acid Chloride Generation (Cost-Effective)

Recommended for simple acids or when coupling reagents fail.

Reagents:

  • Carboxylic Acid (1.0 equiv)

  • Oxalyl Chloride (1.2 equiv) + DMF (catalytic) OR Thionyl Chloride

  • Target Aniline 1 (1.0 equiv)

  • Base: Pyridine or TEA[1]

  • Solvent: DCM or THF[1]

Protocol:

  • Activation: Dissolve Carboxylic Acid (5 mmol) in dry DCM (15 mL). Add cat. DMF (2 drops).[1] Add Oxalyl Chloride (6 mmol) dropwise at 0°C. Stir at RT until gas evolution ceases (1–2 h). Concentrate to dryness to remove excess oxalyl chloride (critical to avoid side reactions with the alkyne).[1]

  • Coupling: Redissolve the crude acid chloride in DCM (10 mL).

  • Addition: In a separate flask, dissolve Target Aniline 1 (5 mmol) and Pyridine (6 mmol) in DCM (10 mL).

  • Combination: Add the acid chloride solution to the aniline solution at 0°C.

  • Reaction: Warm to RT and stir for 2 hours.

  • Workup: Standard aqueous wash (HCl/NaHCO₃).[1]

Troubleshooting & Optimization Data

Table 1: Common Failure Modes and Solutions

ObservationProbable CauseCorrective Action
No Reaction (SM recovered) Low nucleophilicity of aniline.[1]Switch to Method C (Acid Chloride) or add 0.1 eq DMAP to Method A.
Low Yield (<30%) Steric hindrance preventing attack.[1]Increase concentration to 1.0 M. Heat to 60°C (Method A/B).
Side Product (M+ mass) Alkylation of aniline by propargyl group.[1]Ensure base is not too strong (avoid NaH/KOH).[1] Stick to DIPEA/Pyridine.[1]
Black Tar/Polymer Alkyne degradation.[1]Degas solvents.[1] Avoid strong Lewis acids.[1] Keep temp <80°C.

Workflow Visualization

The following diagram illustrates the decision logic and reaction pathways for coupling Target Aniline 1 .

AmideCoupling Start Start: Carboxylic Acid + Target Aniline 1 CheckAcid Is Acid Complex/Sensitive? Start->CheckAcid MethodA Method A: HATU/DIPEA (High Yield, Mild) CheckAcid->MethodA Yes (Chiral/Functionalized) CheckScale Scale > 10g? CheckAcid->CheckScale No (Robust Acid) Reaction Reaction Monitoring (LCMS) MethodA->Reaction MethodB Method B: T3P/Pyridine (Scalable, Clean Workup) MethodB->Reaction MethodC Method C: Acid Chloride (High Reactivity, Low Cost) MethodC->Reaction CheckScale->MethodB Yes CheckScale->MethodC No Success Success: Isolate Product Reaction->Success >90% Conv. Fail Failure: Low Conversion Reaction->Fail <50% Conv. Retry Add Catalyst: 10 mol% DMAP or Heat to 50°C Fail->Retry Retry->Reaction

Caption: Decision tree for selecting the optimal amide coupling protocol based on acid stability and reaction scale.

References

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][2][3] Organic Process Research & Development, 20(2), 140–177. [Link]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. [Link]

  • Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking Amide Bond Synthesis. Nature, 480, 471–479. [Link]

  • Archimica. (2024).[1] T3P® (Propylphosphonic Anhydride) Application Note. Archimica Technical Data. [Link]

Sources

Application

Application Notes &amp; Protocols: 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline Derivatives for Multi-Modal Bioorthogonal Labeling

Senior Application Scientist Note: This document provides a comprehensive guide to the use of bioorthogonal labeling reagents derived from the versatile 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline scaffold. Beyond simple step-...

Author: BenchChem Technical Support Team. Date: February 2026

Senior Application Scientist Note: This document provides a comprehensive guide to the use of bioorthogonal labeling reagents derived from the versatile 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline scaffold. Beyond simple step-by-step instructions, this guide delves into the rationale behind protocol choices, offering insights honed from experience to empower researchers to adapt and innovate. The central thesis is the power of a dual-functional probe: the terminal alkyne serves as a robust "click" handle for covalent ligation, while the fluorine atom provides a clean, bioorthogonal signal for ¹⁹F Nuclear Magnetic Resonance (NMR) applications. This combination unlocks possibilities for multi-modal analysis, from cellular imaging to quantitative proteomics and drug discovery.

Introduction: The Power of a Dual-Mode Bioorthogonal Probe

Bioorthogonal chemistry has transformed our ability to study biological processes in their native environment.[1][2] By introducing chemical handles into biomolecules that react selectively and efficiently with an exogenous probe, we can visualize, track, and isolate targets within the complex milieu of a living cell.[1][3][4][5] The most prominent of these reactions is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a "click" reaction that forms a stable triazole linkage between an alkyne and an azide.[6][7][8][9][10]

The 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline scaffold is engineered to maximize the utility of this chemistry. It features:

  • A Terminal Alkyne: The propargyl ether group provides a readily accessible terminal alkyne for highly efficient and specific CuAAC reactions.[11][12]

  • A ¹⁹F NMR Reporter: Fluorine is virtually absent in biological systems, making the ¹⁹F nucleus an ideal bioorthogonal probe for NMR spectroscopy.[13][14] Its 100% natural abundance and high sensitivity (83% relative to ¹H) allow for clear, background-free detection and quantification.[13]

  • A Versatile Aniline Core: The aniline functional group is a key synthetic junction, allowing for the straightforward attachment of various functionalities (e.g., affinity tags like biotin, fluorophores, or reactive groups for protein conjugation) to create a suite of tailored probes.

This guide will detail protocols for leveraging these features in three core application areas: in vitro protein labeling, live-cell metabolic tagging and imaging, and chemical proteomics for target identification.

The Reagent: Synthesis and Derivatization

The core scaffold, 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline, serves as the foundational building block. While its direct synthesis is a matter of organic chemistry, this guide focuses on its application. For synthetic details, researchers can refer to literature procedures for the propargylation of substituted phenols and subsequent functional group manipulations.

The true power of this scaffold lies in its derivatization via the aniline amine group. Standard amine-reactive chemistry can be used to append a variety of functionalities.

Table 1: Key Derivatives and Their Applications

Derivative Functional GroupPurposeCore Application Area
Biotin Affinity TagTarget enrichment, pull-downs, Western blotting
NHS Ester Amine-Reactive GroupCovalent labeling of proteins or other molecules
Fluorophore (e.g., Cy5) Visualization TagFluorescence microscopy, flow cytometry

Application I: Quantitative In Vitro Protein Labeling

This application enables the precise, covalent labeling of a purified protein that has been engineered to contain an azide group (e.g., via unnatural amino acid incorporation). The fluorine tag allows for subsequent quantification or structural analysis by ¹⁹F NMR.

Workflow for Quantitative Protein Labeling

G cluster_0 Preparation cluster_1 CuAAC Reaction cluster_2 Analysis p_az Azide-Modified Protein (POI-N₃) mix Combine POI-N₃, Probe, CuSO₄, Ligand, Reductant p_az->mix probe Alkyne-Fluorine Probe probe->mix react Incubate (RT, 1-4h) mix->react purify Purify Labeled Protein (e.g., SEC) react->purify sds SDS-PAGE Analysis purify->sds nmr ¹⁹F NMR Analysis (Quantification) purify->nmr

Caption: Workflow for in vitro protein labeling using CuAAC.

Protocol 1: CuAAC Labeling of an Azide-Modified Protein

This protocol is optimized for robust and efficient labeling of proteins in an aqueous buffer system.

Materials:

  • Azide-modified protein of interest (POI-N₃) in a suitable buffer (e.g., PBS, pH 7.4).

  • 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline derivative (e.g., biotinylated for detection), 10 mM stock in DMSO.

  • Copper(II) Sulfate (CuSO₄), 50 mM stock in H₂O.

  • Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), 50 mM stock in H₂O.

  • Sodium Ascorbate, 100 mM stock in H₂O (prepare fresh).

  • Microcentrifuge tubes, incubator/shaker.

Methodology:

  • Reaction Setup: In a microcentrifuge tube, combine the following components in order. The final reaction volume can be scaled as needed.

    • Azide-modified protein (e.g., to a final concentration of 10-50 µM).

    • 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline derivative (e.g., 5-10 molar equivalents over protein).

    • Premix CuSO₄ and THPTA in a 1:5 molar ratio and add to the reaction (final concentration: 1 mM CuSO₄, 5 mM THPTA). Scientist's Note: THPTA is a water-soluble ligand that stabilizes the Cu(I) oxidation state, accelerating the reaction and protecting the protein from oxidative damage.[15]

  • Initiate Reaction: Add the freshly prepared sodium ascorbate to the mixture to a final concentration of 5 mM. This reduces Cu(II) to the active Cu(I) catalyst.[7]

  • Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours. For sensitive proteins, incubation can be performed at 4°C overnight.

  • Purification: Remove excess reagents and catalyst by size-exclusion chromatography (SEC), dialysis, or spin filtration.

  • Verification: Confirm successful labeling by SDS-PAGE (observing a mobility shift) or mass spectrometry. If a biotinylated probe was used, perform a Western blot with streptavidin-HRP.

Protocol 2: Analysis by ¹⁹F NMR

¹⁹F NMR provides an orthogonal method for confirming and quantifying the labeling reaction.

Methodology:

  • Sample Preparation: After purification, concentrate the labeled protein to a suitable concentration for NMR (typically >20 µM). Exchange the buffer to one containing 10% D₂O for signal locking.

  • Data Acquisition: Acquire a one-dimensional ¹⁹F NMR spectrum. A key advantage is the large chemical shift dispersion and lack of background signals in biological samples.[13][14]

  • Analysis:

    • An unreacted probe sample should be run to identify its chemical shift.

    • The labeled protein will exhibit a new ¹⁹F peak, typically shifted from the free probe, indicating a change in the chemical environment upon conjugation.

    • The integral of the protein-bound ¹⁹F signal, compared to a known concentration standard, can be used for absolute quantification of labeling efficiency.

Application II: Metabolic Labeling and Cellular Imaging

This application allows for the visualization of specific classes of biomolecules (e.g., glycans, proteins, lipids) within cells. Cells are first fed a metabolic precursor containing an azide group. This azide is incorporated by the cell's natural machinery into newly synthesized biomolecules. A probe derived from 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline, typically bearing a fluorophore, is then used to "click" onto these azide-tagged biomolecules for visualization.

Workflow for Metabolic Labeling and Imaging

G cluster_0 Metabolic Incorporation cluster_1 Labeling & Imaging cells Culture Cells az_precursor Add Azide Precursor (e.g., Ac₄ManNAz) cells->az_precursor incubate_metabolic Incubate (24-48h) for Incorporation az_precursor->incubate_metabolic fix Fix and Permeabilize Cells incubate_metabolic->fix probe Add Fluorescent Alkyne-Fluorine Probe fix->probe click Perform CuAAC Reaction probe->click wash Wash Cells click->wash image Fluorescence Microscopy wash->image

Caption: Workflow for metabolic labeling and fluorescence imaging.

Protocol 3: Fix-and-Permeabilize CuAAC Labeling for Imaging

This protocol uses the robust CuAAC reaction on fixed cells, which is ideal for high-density labeling and high-resolution imaging.

Materials:

  • Cells cultured on glass coverslips, treated with an azide-containing metabolic precursor (e.g., Ac₄ManNAz for sialic acid labeling).

  • Fixative: 4% Paraformaldehyde (PFA) in PBS.

  • Permeabilization Buffer: 0.25% Triton X-100 in PBS.

  • Blocking Buffer: 3% Bovine Serum Albumin (BSA) in PBS.

  • Click Reaction Cocktail:

    • Fluorescent 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline derivative (e.g., Cy5 conjugate), 2-10 µM.

    • CuSO₄, 1 mM.

    • THPTA, 5 mM.

    • Sodium Ascorbate, 10 mM (add just before use).

  • Mounting medium with DAPI.

Methodology:

  • Cell Culture and Metabolic Labeling: Culture cells of choice on coverslips. Add the desired azide precursor to the medium and incubate for 24-48 hours to allow for metabolic incorporation.

  • Fixation: Wash cells 3x with PBS. Fix with 4% PFA for 15 minutes at room temperature.

  • Permeabilization: Wash 3x with PBS. Permeabilize with 0.25% Triton X-100 in PBS for 10 minutes. Scientist's Note: Permeabilization is crucial for the click reagents to access intracellular targets.

  • Blocking: Wash 3x with PBS. Block with 3% BSA in PBS for 30 minutes to reduce non-specific binding of the probe.

  • Click Labeling: Prepare the Click Reaction Cocktail immediately before use by adding the sodium ascorbate last. Remove the blocking buffer and add the cocktail to the cells. Incubate for 30-60 minutes at room temperature, protected from light.

  • Washing: Remove the reaction cocktail and wash the cells 3x with PBS.

  • Staining and Mounting: Counterstain nuclei with DAPI if desired. Mount the coverslip onto a microscope slide using an appropriate mounting medium.

  • Imaging: Visualize the labeled biomolecules using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore and DAPI.

Application III: Chemical Proteomics for Target Identification

This powerful technique, often called Activity-Based Protein Profiling (ABPP), uses a small molecule inhibitor or probe that has been modified with an azide. This probe is incubated with a complex biological sample (e.g., cell lysate) to bind its protein targets. A biotinylated derivative of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline is then "clicked" onto the azide-modified probe-protein complex. This appends a biotin tag, allowing for the selective enrichment of the target proteins on streptavidin beads, followed by identification via mass spectrometry.

Workflow for Chemical Proteomic Target ID

G cluster_0 Target Engagement cluster_1 Labeling & Enrichment cluster_2 Analysis lysate Cell Lysate incubate_target Incubate for Target Binding lysate->incubate_target az_probe Azide-Modified Small Molecule Probe az_probe->incubate_target click CuAAC with Biotin-Alkyne Fluorine Probe incubate_target->click enrich Streptavidin Bead Enrichment click->enrich wash Wash Beads enrich->wash elute Elute Proteins wash->elute digest On-Bead or In-Solution Trypsin Digest elute->digest ms LC-MS/MS Analysis (Protein ID) digest->ms

Caption: Chemical proteomics workflow for target identification.

Protocol 4: Target Capture and Enrichment from Cell Lysate

Materials:

  • Cell lysate prepared in a non-denaturing lysis buffer without DTT.

  • Azide-modified small molecule of interest.

  • Biotin-5-Fluoro-2-(prop-2-yn-1-yloxy)aniline probe, 10 mM in DMSO.

  • CuAAC reagents (as in Protocol 1).

  • Streptavidin-agarose beads.

  • Wash buffers (e.g., PBS with decreasing concentrations of SDS).

  • Elution buffer (e.g., SDS-PAGE sample buffer).

Methodology:

  • Target Binding: Incubate the cell lysate (e.g., 1 mg total protein) with the azide-modified small molecule probe at a predetermined concentration for 1 hour at 4°C. Include a vehicle-only control.

  • CuAAC Labeling: Perform the CuAAC reaction directly in the lysate by adding the Biotin-Alkyne-Fluorine probe (e.g., to 100 µM), CuSO₄/THPTA (1 mM/5 mM), and sodium ascorbate (5 mM). Incubate for 1 hour at room temperature. Scientist's Note: Cysteine thiols can sometimes react with terminal alkynes in CuAAC conditions. Increasing the concentration of the reducing agent or using thiol-capping reagents can mitigate this.[16]

  • Enrichment: Add pre-washed streptavidin-agarose beads to the lysate and incubate for 1-2 hours at 4°C with rotation to capture the biotinylated protein complexes.

  • Washing: Pellet the beads by centrifugation and discard the supernatant. Perform a series of stringent washes to remove non-specifically bound proteins (e.g., 1x PBS + 1% SDS, 1x PBS + 0.5% SDS, 3x PBS).

  • Elution and Analysis: Elute the bound proteins by boiling the beads in SDS-PAGE sample buffer. Analyze the eluate by SDS-PAGE and silver staining or proceed with on-bead digestion and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for protein identification.

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
Low Labeling Efficiency (CuAAC) Inactive catalyst (oxidized ascorbate or Cu(I))Prepare sodium ascorbate stock fresh. Ensure ligand:copper ratio is at least 5:1.
Inaccessible azide/alkyne groupEnsure protein is properly folded. For metabolic labeling, ensure sufficient incorporation time.
Protein DegradationReduce incubation time/temperature. Use a copper ligand like THPTA or BTTAA.
High Background (Imaging) Non-specific probe bindingIncrease blocking time/concentration (BSA). Include more stringent wash steps.
Probe aggregationFilter probe stock solution. Sonicate briefly before adding to cells.
Non-specific Hits (Proteomics) Non-specific binding to streptavidin beadsPre-clear lysate with beads. Increase stringency of wash buffers (add detergents like SDS).
Endogenous biotinylated proteinsPerform a control experiment without the biotin-alkyne probe to identify background.

References

  • Site-Specific Bioorthogonal Labeling for Fluorescence Imaging of Intracellular Proteins in Living Cells. Journal of the American Chemical Society.
  • Systematic Evaluation of Bioorthogonal Reactions in Live Cells with Clickable HaloTag Ligands: Implications for Intracellular Imaging. ACS Chemical Biology.
  • Click Chemistry with Cell-Permeable Fluorophores Expands the Choice of Bioorthogonal Markers for Two-Color Live-Cell STED Nanoscopy. MDPI.
  • Live cell single molecule tracking and localization microscopy of bioorthogonally labeled plasma membrane proteins. bioRxiv.
  • Protein-Observed Fluorine NMR: A Bioorthogonal Approach for Small Molecule Discovery. Journal of Medicinal Chemistry.
  • Bioorthogonal chemical imaging. Min Lab - Columbia University.
  • A Bioorthogonal Probe for Multiscale Imaging by 19F-MRI and Raman Microscopy: From Whole Body to Single Cells. Journal of the American Chemical Society.
  • Modification of Protein Scaffolds via Copper-Catalyzed Azide-Alkyne Cycloaddition. SpringerLink.
  • Clickable 19 F NMR Probes. CF Plus Chemicals.
  • Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition. SpringerLink.
  • Protein-Observed Fluorine NMR: A Bioorthogonal Approach for Small Molecule Discovery.
  • A Bioorthogonal Probe for Multiscale Imaging by 19F-MRI and Raman Microscopy:
  • Cu-Catalyzed Azide–Alkyne–Thiol Reaction Forms Ubiquitous Background in Chemical Proteomic Studies.
  • Application Notes and Protocols for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with But-2-yn-1-ylglycine. Benchchem.
  • Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC.
  • Review on role alkyne and azide building blocks for click chemistry in organic synthesis and their application.
  • Click chemistry. Wikipedia.
  • The growing applications of click chemistry. Roeder Research Lab.
  • New bioorthogonal reagents and reactions. Milan Vrábel Group.
  • Alkyne-Azide “Click” Chemistry in Designing Nanocarriers for Applications in Biology.

Sources

Technical Notes & Optimization

Troubleshooting

solving solubility issues of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline in water

Topic: Solving Solubility & Handling Issues CAS Number: 1250903-41-3 Molecular Formula: C₉H₈FNO Core Application: Click Chemistry (CuAAC), Fragment-Based Drug Discovery (FBDD)[1][2] Executive Summary & Molecule Profile T...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Solving Solubility & Handling Issues

CAS Number: 1250903-41-3 Molecular Formula: C₉H₈FNO Core Application: Click Chemistry (CuAAC), Fragment-Based Drug Discovery (FBDD)[1][2]

Executive Summary & Molecule Profile

The Challenge: 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline is a specialized building block combining a weakly basic aniline core (pKa ~3.5–4.[1][2]0) with a lipophilic propargyl ether tail and an electron-withdrawing fluorine atom.[1][2] This structural combination results in negligible aqueous solubility (<0.1 mg/mL) at neutral pH.

Researchers typically encounter "crash-out" precipitation when diluting DMSO stocks into aqueous buffers for biological assays or click chemistry reactions.[1][2] This guide provides chemically grounded solutions to maintain solubility without compromising experimental integrity.

Physicochemical Profile[2][3][4][5][6][7][8][9]
PropertyValue / CharacteristicImplication for Solubility
LogP (Predicted) ~1.8 – 2.2Moderately lipophilic; requires organic cosolvents.[1][2]
pKa (Aniline N) ~3.8 (Estimated)Critical: Remains uncharged (insoluble) at physiological pH (7.4). Requires pH < 2 to protonate fully.[2]
Functional Groups Alkyne (terminal), Aniline, FluorineAlkyne is stable but hydrophobic. Aniline is oxidation-sensitive.[1][2]
Preferred Solvents DMSO, DMF, Acetonitrile, MethanolSoluble >50 mg/mL in organics.

Troubleshooting Guide (Q&A)

Issue 1: "My compound precipitates immediately upon dilution into PBS/Media."

Diagnosis: This is a classic "solvent shock" precipitation.[2] The compound is hydrophobic.[2] When you introduce a small volume of DMSO stock into a large volume of aqueous buffer, the local solvent power drops rapidly, forcing the neutral molecule out of solution before it can disperse.

Solution:

  • Change the Order of Addition: Never add the buffer to the DMSO stock. Always add the DMSO stock dropwise to the vortexing buffer .[2] This prevents high local concentrations.[2]

  • Use an Intermediate Dilution Step:

    • Step A: Dilute 100 mM DMSO stock to 10 mM in pure Ethanol or PEG-400 .

    • Step B: Dilute the 10 mM intermediate into your buffer.[2] PEG/Ethanol acts as a better bridging cosolvent than DMSO alone.[2]

  • Add a Surfactant: If the assay permits, add 0.05% Tween-20 or 0.1% Pluronic F-127 to the aqueous buffer before adding the compound.[2]

Issue 2: "I need to perform a Click Reaction (CuAAC) in water, but the aniline won't dissolve."

Diagnosis: Standard Click conditions (water/tBuOH) may not solubilize this specific aniline due to the fluorine and propargyl groups. Furthermore, copper catalysts can coordinate with the aniline nitrogen, reducing effective catalyst concentration and potentially causing aggregation.

Solution:

  • Increase Organic Ratio: Shift from 1:1 Water:tBuOH to 1:4 Water:DMSO or 1:4 Water:DMF .

  • Use a Water-Soluble Ligand (THPTA): Do not use copper sulfate/ascorbate alone.[2] You must use a ligand like THPTA or BTTAA.[2]

    • Why? The ligand protects the Cu(I) from being chelated by the aniline and maintains the catalyst in a soluble state, preventing metal-organic precipitation.

  • In Situ Salt Formation: Acidify the reaction mixture slightly (pH 4-5) using dilute Acetic Acid. The aniline will be partially protonated (more soluble), but the alkyne remains reactive toward the azide.

Issue 3: "Can I make a stable aqueous stock solution?"

Diagnosis: No. The free base is insoluble in water.[2]

Solution: You must convert it to a salt form (Hydrochloride).

  • Protocol: Dissolve the aniline in a minimal amount of 1,4-dioxane or diethyl ether. Add 1.1 equivalents of 4M HCl in Dioxane.[2] The white precipitate formed is the HCl salt .[2]

  • Result: The HCl salt will have significantly improved water solubility (likely >10 mg/mL), though it will be acidic.

Issue 4: "The solution turned brown/red overnight."

Diagnosis: Aniline oxidation.[2] Anilines are electron-rich and prone to auto-oxidation to form colored azo/azoxy species or quinones, especially in solution and exposed to light/air.[1][2]

Solution:

  • Degas Solvents: Use degassed buffers (sonicate under vacuum for 15 mins).

  • Antioxidants: Add 0.5 mM Ascorbic Acid or 1 mM DTT to the buffer (if compatible with your downstream chemistry).[2]

  • Storage: Store DMSO stocks at -20°C or -80°C, protected from light.

Technical Protocols

Protocol A: Preparation of High-Stability Stock (DMSO)

Use this for long-term storage.[1][2]

  • Weigh 10 mg of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline.

  • Add anhydrous DMSO to reach a concentration of 50 mM (Equation:

    
    ).[2]
    
    • MW ≈ 165.16 g/mol .[2]

    • For 10 mg: Add ~1.21 mL DMSO.[2]

  • Vortex for 30 seconds. Ensure no particulate matter remains.[2]

  • Aliquot into amber glass vials (avoid plastic if possible to prevent leaching).

  • Store at -20°C. Shelf life: 6 months.

Protocol B: "Crash-Free" Aqueous Dilution (for Assays)

Use this to dose cells or enzymes.[1][2]

  • Prepare Assay Buffer containing 0.05% Tween-20 .[2]

  • Place Assay Buffer on a vortex mixer at medium speed.

  • Slowly pipette the DMSO stock (from Protocol A) directly into the center of the vortex .

    • Max DMSO final concentration: 1% (v/v).

  • Validation: Hold the tube up to a light source. The solution should be crystal clear. If it looks "milky" or opalescent, precipitation has occurred (Tyndall effect).

Protocol C: In-Situ Salt Solubilization

Use this if you strictly require an aqueous solution without organic cosolvents.[1][2]

  • Weigh the solid compound.[2]

  • Add 0.1 M HCl (1 equivalent relative to the compound).

  • Sonicate for 5-10 minutes at 40°C.

  • Dilute with water to desired volume.

  • Note: The final pH will be acidic.[2] Neutralizing this solution (adding NaOH) will cause the compound to precipitate immediately.

Visualizations & Logic Flows

Figure 1: Solubility Optimization Decision Tree

Caption: Logical workflow to determine the optimal solubilization strategy based on experimental constraints.

SolubilityTree Start Start: Dissolve 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline IsBio Is this for a Biological Assay? Start->IsBio Cell/Enzyme IsClick Is this for Click Chemistry? Start->IsClick Synthesis TolerateDMSO Can assay tolerate 1% DMSO? IsBio->TolerateDMSO ClickSolvent Use DMSO/Water (4:1) + THPTA Ligand IsClick->ClickSolvent Standard UseCosolvent Protocol B: Use DMSO Stock + Surfactant (Tween-20) in Buffer TolerateDMSO->UseCosolvent Yes MakeSalt Protocol C: Convert to HCl Salt (Acidic Solution) TolerateDMSO->MakeSalt No (Strictly Aqueous)

Figure 2: Stock Preparation & Handling Workflow

Caption: Step-by-step preparation to minimize oxidation and precipitation risks.

StockPrep Solid Solid Compound (Store 4°C) Weigh Weigh rapidly (Hygroscopic) Solid->Weigh Dissolve Dissolve in Anhydrous DMSO (50-100 mM) Weigh->Dissolve QC Visual QC: Clear? No particles? Dissolve->QC QC->Dissolve Fail (Sonicate/Heat) Aliquot Aliquot & Freeze (-20°C, Dark) QC->Aliquot Pass

References

  • PubChem. 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (Compound Summary). National Library of Medicine.[2] [Link]

  • Royal Society of Chemistry. Synthesis of Propargyl Aniline Derivatives (General Protocols). [Link]

Disclaimer: This guide is for research use only. Always consult the Safety Data Sheet (SDS) before handling fluorinated anilines.

Sources

Optimization

minimizing polymerization of propargyl groups in aniline synthesis

Topic: Minimizing Polymerization & Side Reactions in Propargyl Aniline Synthesis Status: Operational | Tier: Level 3 (Senior Chemist Support) The "Propargyl-Aniline Paradox" User Context: You are likely attempting to syn...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Minimizing Polymerization & Side Reactions in Propargyl Aniline Synthesis

Status: Operational | Tier: Level 3 (Senior Chemist Support)

The "Propargyl-Aniline Paradox"

User Context: You are likely attempting to synthesize an aniline derivative containing a terminal or internal alkyne (propargyl group). The Problem: This molecule contains two incompatible reactive centers:

  • The Aniline (Nucleophile/Reductant): Prone to oxidative polymerization (forming "aniline black" tars) and radical scavenging.

  • The Alkyne (Electrophile/Polymerizable): Prone to thermal polymerization, transition-metal catalyzed cyclotrimerization, or Glaser coupling (dimerization).

The Result: "Black tar" formation during synthesis, loss of the alkyne moiety during nitro-reduction, or rapid degradation during storage.

Critical Decision Matrix: Reduction of Nitro-Propargyl Precursors

The most common failure point is the reduction of a nitro group (


) to an aniline (

) in the presence of an alkyne. Standard catalytic hydrogenation (Pd/C + H

) will destroy your alkyne.
Workflow Visualization

NitroReduction Start Start: Nitro-Propargyl Substrate Decision1 Is the Alkyne Terminal? Start->Decision1 Decision2 Are there other acid-sensitive groups? (Acetals, Boc, Silyl ethers) Decision1->Decision2 Yes/No MethodC Method C: Zn / NH4Cl (Low Temp, Fast) Decision1->MethodC Internal Alkyne Only MethodA Method A: Fe / NH4Cl (The 'Gold Standard') Decision2->MethodA Yes (Sensitive) MethodB Method B: SnCl2 / EtOH (For Acid-Stable Substrates) Decision2->MethodB No (Stable) Outcome Target: Propargyl Aniline MethodA->Outcome MethodB->Outcome MethodC->Outcome

Figure 1: Decision matrix for selecting the appropriate reduction method to preserve propargyl motifs.

Standard Operating Protocols (SOPs)

Protocol A: The "Gold Standard" (Fe / NH Cl)

Best for: Terminal alkynes, acid-sensitive substrates, and large-scale batches.

Mechanism: Single-electron transfer (SET) from zero-valent iron. The mild conditions (pH ~5-6) prevent alkyne hydration or polymerization.

Reagents:

  • Substrate (1.0 equiv)

  • Iron Powder (3.0 - 5.0 equiv) — Must be fine powder (<325 mesh).

  • Ammonium Chloride (NH

    
    Cl) (5.0 equiv)
    
  • Solvent: EtOH/Water (3:1) or MeOH/Water (3:1)

Step-by-Step:

  • Dissolution: Dissolve substrate in EtOH/Water.

  • Activation: Add NH

    
    Cl and stir for 5 mins.
    
  • Addition: Add Fe powder in portions (Caution: Exotherm).

  • Reflux: Heat to 70°C (Do not exceed 80°C to prevent thermal polymerization).

  • Monitoring: Monitor by TLC. Alkyne spot should remain; Nitro spot disappears.

  • Workup (Critical): Filter hot through Celite to remove iron sludge. Wash cake with EtOAc.

  • Isolation: Wash filtrate with brine, dry over Na

    
    SO
    
    
    
    .

Troubleshooting:

  • Stalled Reaction: Add 1-2 drops of conc. HCl to "etch" the iron surface if the reaction is sluggish.

Protocol B: The Stannous Chloride Method (SnCl )

Best for: Sterically hindered nitro groups or when Fe fails.

The "Sn-Curse" (Emulsions): Tin reactions are infamous for forming gelatinous emulsions during workup that trap your product.

The Fix (Rochelle Salt Workup):

  • Run reaction with SnCl

    
    [1][2][3]•2H
    
    
    
    O (3-5 equiv) in EtOH at 70°C.
  • Quench: Cool to RT. Pour mixture into a saturated solution of Potassium Sodium Tartrate (Rochelle Salt) .

  • Stir: Vigorously stir for 1-2 hours. The gray emulsion will separate into two clear layers (organic and aqueous).

  • Extract: Proceed with standard extraction.

Troubleshooting Guide: Polymerization & Instability

Pathway Analysis: Why is my reaction turning black?

Polymerization Substrate Propargyl Aniline Heat Heat (>100°C) Substrate->Heat Metal Trace Metals (Cu, Pd, Fe) Substrate->Metal Oxygen Oxygen/Air Substrate->Oxygen Poly1 Thermal Polymerization (Poly-acetylene type) Heat->Poly1 Radical Mechanism Poly2 Glaser Coupling (Dimerization) Metal->Poly2 Cu-Catalyzed Poly3 Oxidative Polymerization (Polyaniline tarl) Oxygen->Poly3 Radical Cation

Figure 2: Primary degradation pathways for propargyl anilines.

FAQ: Specific Failure Scenarios

Q1: I used Pd/C and H


 for just 10 minutes, but the alkyne is gone. Why? 
  • Root Cause: Palladium is an extremely active alkyne hydrogenation catalyst. Even "poisoned" catalysts (Lindlar) can be unpredictable with anilines present due to amine poisoning effects.

  • Solution: Switch to Fe/NH

    
    Cl  (Protocol A). If you must use hydrogenation (e.g., to remove Cbz groups), use Pt/C (sulfided)  which is often more selective for nitro groups over alkynes than Pd.
    

Q2: My reaction mixture turned into a solid gel during the Sonogashira coupling.

  • Root Cause: You likely triggered Glaser Coupling (alkyne-alkyne homocoupling) or copper-mediated polymerization.

  • Solution:

    • Degas rigorously: Oxygen promotes Glaser coupling. Sparge solvents with Argon for 30 mins.

    • Slow Addition: Add the alkyne via syringe pump to keep its concentration low relative to the aryl halide.

    • Protect: Use a TMS-protected alkyne (TMS-acetylene) instead of a free propargyl group, then deprotect (K

      
      CO
      
      
      
      /MeOH) at the very end.

Q3: The product is pure by NMR but turns black after 2 days in the fridge.

  • Root Cause: Auto-oxidation and radical polymerization.

  • Solution:

    • Storage: Store under Argon at -20°C.

    • Stabilizer: Add 0.1% wt/wt BHT (Butylated hydroxytoluene) to the storage vial. This radical scavenger prevents the chain reaction from starting.[4]

    • Salt Formation: Convert the free aniline to its HCl or TFA salt . The ammonium salt is significantly more resistant to oxidation than the free base.

Comparative Data: Reducing Agents

ReagentSelectivity (Nitro vs Alkyne)Risk of PolymerizationWorkup DifficultyRecommendation
H

/ Pd/C
Poor (Reduces both)LowLowAVOID
Fe / NH

Cl
Excellent Low (Low Temp)Medium (Iron sludge)PRIMARY CHOICE
SnCl

Excellent Medium (Acidic)High (Emulsions)SECONDARY CHOICE
Zn / HCl GoodHigh (Exothermic)LowUse with Caution
Na

S

O

GoodLowMedium (Salts)Alternative

References

  • Selective Reduction (Fe/NH4Cl): Liu, Y., et al.[5] "A Practical and Chemoselective Reduction of Nitroarenes to Anilines Using Activated Iron." Journal of Organic Chemistry, 2005 .

  • Selective Reduction (SnCl2): Bellamy, F. D., & Ou, K. "Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium." Tetrahedron Letters, 1984 .[3]

  • Propargyl Amine Synthesis: Feng, H., et al. "Highly Enantioselective, Catalytic Three-Component Coupling of Aldehydes, Alkynes, and 4-Piperidone Hydrochloride Hydrate."[6] Journal of Organic Chemistry, 2014 .

  • Polymerization Inhibitors: BenchChem Technical Guides. "Preventing undesired polymerization of 2-(But-2-en-1-yl)aniline." BenchChem Support, 2025 .[2][7]

  • Thermal Stability: Tolia, A., et al. "Propargylamine: an attractive amine source for designing high-performance benzoxazine resins." Polymer Chemistry, 2019 .

Sources

Troubleshooting

removing copper catalyst residues after reaction with 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline

Topic: Efficient Removal of Copper Catalyst Residues from Reactions Involving 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline Audience: Researchers, Scientists, and Drug Development Professionals Introduction: The Challenge of Res...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Efficient Removal of Copper Catalyst Residues from Reactions Involving 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Residual Copper

Copper-catalyzed reactions, such as the Sonogashira or Glaser couplings, are invaluable tools in modern organic synthesis.[1][2] However, their utility is often followed by the critical challenge of removing residual copper from the reaction mixture. For active pharmaceutical ingredients (APIs) and their intermediates, like 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline, effective removal is not just a matter of purity but a regulatory necessity to ensure patient safety.[3][4][5] The aniline functional group within the target molecule can chelate copper ions, potentially complicating purification and requiring tailored strategies. This guide provides a comprehensive, field-proven framework for diagnosing issues and implementing effective protocols for copper removal.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove residual copper catalyst?

Residual copper can act as a catalyst in unwanted side reactions, compromise the stability of the final compound, and interfere with downstream processes. In a pharmaceutical context, metal impurities are strictly regulated by agencies like the EMEA and ICH due to their potential toxicity.[5][6] Furthermore, paramagnetic copper (II) species can cause significant line broadening in NMR spectra, complicating structural analysis.[7]

Q2: What are the primary methods for removing copper residues?

The most common and effective strategies fall into three categories:

  • Aqueous Washes with Chelating Agents: Utilizing liquid-liquid extraction to transfer copper ions into the aqueous phase as water-soluble complexes.[7][8]

  • Filtration through Solid Adsorbents: Passing the reaction mixture through a plug of material like silica gel, alumina, or Celite to adsorb the copper species.[7][9]

  • Scavenger Resins: Employing solid-supported ligands with a high affinity for copper, which can be easily filtered off after sequestering the metal.[7]

Q3: My product contains an aniline. Does this require special consideration?

Yes. Aniline and its derivatives are known to form complexes with copper.[10][11] This coordination can make the copper less available for removal by simple filtration, as it may remain tightly associated with the product. Therefore, methods that actively strip the copper from the product, such as using strong chelating agents, are often more effective.

Q4: Which aqueous chelating agent should I choose?

The choice depends on your product's stability:

  • EDTA (0.5 M, pH ~8): A powerful and widely used chelator that forms a very stable, water-soluble complex with copper.[7][9] It is highly effective but may not be suitable for pH-sensitive molecules.

  • Aqueous Ammonia or Ammonium Chloride: Ammonia forms a deep blue, water-soluble tetraamminecopper(II) complex.[9][12][13] While effective, the basic nature of aqueous ammonia can be detrimental to some products. Ammonium chloride is an acidic alternative that achieves a similar effect.[9][12]

  • Sodium Thiosulfate: Forms a colorless, water-soluble complex with copper(I) and copper(II), but the workup should not be heated to avoid precipitation of copper sulfide.[12]

Troubleshooting Guide: Common Issues & Solutions
Problem Probable Cause Recommended Solution(s)
Persistent Blue/Green Color in Product Incomplete removal of copper. The product itself may be chelating the residual copper.1. Perform additional aqueous washes with a strong chelating agent like EDTA.[7] 2. Combine methods: First, perform an EDTA wash, then pass the organic solution through a plug of silica gel.[7][9] 3. Use a high-affinity copper scavenger resin as a final polishing step.[7]
Low Product Yield After Aqueous Workup The product, 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline, may have partial solubility in the aqueous phase.1. After the chelator wash, perform a final wash with brine (saturated NaCl solution) to decrease the solubility of the organic product in the aqueous layer.[7] 2. Minimize the number of aqueous washes or the volume of the aqueous phase.
Column Chromatography Fails to Separate Copper The copper species and the product have similar polarity and affinity for the stationary phase.1. Crucially, pre-treat the crude material before loading it onto the column. Perform an aqueous wash with EDTA or pass the crude mixture through a scavenger resin to remove the bulk of the copper.[7] 2. Consider switching the stationary phase (e.g., from silica to alumina or vice-versa).[9]
Broad or Missing Peaks in NMR Spectrum The sample contains trace amounts of paramagnetic Cu(II) ions.1. Before preparing the NMR sample, dissolve the product in a suitable solvent (e.g., DCM) and pass it through a small plug of silica gel or neutral alumina packed in a Pasteur pipette.[7] 2. Ensure the copper removal process was thorough.
Visualized Workflows & Decision Making

A logical approach is crucial for efficient purification. The following diagrams outline a general workflow and a decision-making process for selecting the appropriate method.

G cluster_0 Post-Reaction Workup cluster_1 Copper Removal Options cluster_2 Final Purification & Analysis A Crude Reaction Mixture B Solvent Removal (if necessary) A->B C Dissolve in Organic Solvent (e.g., DCM, EtOAc) B->C D Method 1: Aqueous Wash with Chelating Agent C->D Choose Method E Method 2: Filtration through Solid Adsorbent C->E Choose Method F Method 3: Scavenger Resin Treatment C->F Choose Method G Dry Organic Layer (e.g., Na2SO4) D->G E->G F->G H Concentrate Solvent G->H I Optional: Column Chromatography H->I J Final Product I->J K Analysis for Residual Cu (ICP-OES / AAS) J->K

Caption: General workflow for copper catalyst removal.

G decision decision process process stop stop start Start: Assess Crude Product d1 Visible Blue/Green Color? start->d1 p1 Use Aqueous Wash (Protocol 1) d1->p1 Yes p2 Use Scavenger Resin (Protocol 3) or Filtration (Protocol 2) d1->p2 No d2 Colorless after workup? p1->d2 d3 NMR shows paramagnetic interference? p2->d3 d2->p1 No, Repeat Wash d2->d3 Yes p3 Pass through silica plug d3->p3 Yes end_ok Product is Copper-Free d3->end_ok No p3->end_ok

Caption: Decision tree for selecting a copper removal method.

Detailed Experimental Protocols
Protocol 1: Aqueous Wash with 0.5 M EDTA Solution

This is often the most robust method for removing coordinated copper.

Materials:

  • Crude reaction mixture dissolved in an organic solvent (e.g., DCM, EtOAc).

  • 0.5 M Ethylenediaminetetraacetic acid (EDTA) aqueous solution, pH adjusted to ~8 with NaOH or NH4OH.

  • Brine (saturated NaCl solution).

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Separatory funnel, rotary evaporator.

Procedure:

  • Transfer the organic solution of your crude product to a separatory funnel.

  • Add an equal volume of the 0.5 M EDTA solution.

  • Shake the funnel vigorously for 1-2 minutes. A blue-green color in the aqueous layer indicates the formation of the copper-EDTA complex.[7]

  • Allow the layers to separate and drain the lower aqueous layer.

  • Repeat the wash with the EDTA solution until the aqueous layer is colorless.

  • Wash the organic layer once with an equal volume of brine to remove residual EDTA and minimize the amount of dissolved water.[7]

  • Drain the organic layer into a clean flask and dry it over anhydrous Na₂SO₄ or MgSO₄.

  • Filter away the drying agent and concentrate the organic solvent using a rotary evaporator to yield the copper-free product.[7]

Protocol 2: Filtration Through a Plug of Silica Gel or Alumina

This method is useful for removing finely suspended or dissolved copper species and can be used alone for less stubborn cases or in combination with an aqueous wash.[7][9]

Materials:

  • Crude reaction mixture dissolved in a minimal amount of a low-polarity solvent (e.g., DCM or Toluene).

  • Silica gel or neutral alumina.

  • Sintered glass funnel or a large pipette plugged with cotton.

  • Elution solvent.

Procedure:

  • Place a cotton or glass wool plug at the bottom of a sintered funnel or large pipette.

  • Add a layer of sand (approx. 1 cm).

  • Add a layer of silica gel or alumina (approx. 5-10 cm). The amount will depend on the scale of your reaction.

  • Add another layer of sand on top.

  • Pre-wet the plug with the elution solvent.

  • Carefully load the dissolved crude product onto the top of the plug.

  • Elute the product through the plug using an appropriate solvent or solvent system. The copper salts, which are typically more polar, should remain adsorbed at the top of the plug.

  • Collect the filtrate containing the purified product and concentrate using a rotary evaporator.

Protocol 3: Treatment with a Copper Scavenger Resin

Scavenger resins are functionalized polymers with a very high affinity for specific metals, offering a simple stir-and-filter purification method.[7]

Materials:

  • Crude reaction mixture.

  • Appropriate copper scavenger resin (e.g., thiol- or amine-functionalized).

  • Reaction solvent.

  • Stir plate and stir bar.

  • Filtration apparatus (Büchner funnel or similar).

Procedure:

  • To the crude reaction mixture, add the scavenger resin (typically 3-5 equivalents relative to the amount of copper catalyst used).[7]

  • Stir the suspension at room temperature. The required time can vary from a few hours to overnight, depending on the specific resin and reaction concentration.

  • Monitor the removal of copper by observing the disappearance of color from the solution.

  • Once complete, filter the mixture to remove the resin.

  • Wash the resin with a small amount of fresh solvent to ensure complete recovery of the product.

  • The combined filtrate contains the copper-free product and can be concentrated under reduced pressure.

Verification: Quantifying Residual Copper

For drug development applications, visual inspection is insufficient. The final compound must be analyzed to quantify residual copper and ensure it is below the limits set by regulatory bodies like the ICH.[4]

  • Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): These are the industry-standard techniques for quantifying trace metals.[3][4] They are highly sensitive and can detect metals at parts-per-million (ppm) or even parts-per-billion (ppb) levels.[4]

  • Atomic Absorption Spectroscopy (AAS): Another reliable technique for quantifying specific metals, including copper.[14]

A validated analytical method is required to confirm that the purification strategy has successfully reduced copper levels to a safe and acceptable threshold for the intended application.[3]

References
  • Technical Support Center: Removal of Residual Copper Catalyst from Click Reactions. Benchchem.
  • Is there another way to get rid of the remnants of the copper catalyst? ResearchGate. Available from: [Link]

  • Solvent Extraction of Copper. Oresome Resources. Available from: [Link]

  • Best method for removing Cu(I) from Org compounds. Reddit. Available from: [Link]

  • Process for removing copper (I) compounds from a reaction mixture, and application of the process. Google Patents.
  • Workup: Copper Salts. University of Rochester. Available from: [Link]

  • Enhancing Efficiency of Trace Metals Analysis using a Validated Generic ICP-OES Method. American Pharmaceutical Review. Available from: [Link]

  • Polymerization of aniline by copper-catalyzed air oxidation. Wiley Online Library. Available from: [Link]

  • A risk mitigation approach to detecting and quantifying metals in APIs. Manufacturing Chemist. Available from: [Link]

  • Copper chelation chemistry and its role in copper radiopharmaceuticals. SciSpace. Available from: [Link]

  • Catalyst Removal. Matyjaszewski Polymer Group - Carnegie Mellon University. Available from: [Link]

  • Development and validation of UV chromatographic method for quantification of copper and copper nanoparticles in different matrices and pharmaceutical products. PeerJ. Available from: [Link]

  • Determination of copper by atomic absorption spectrometry. OIV. Available from: [Link]

  • Procedure Residual Copper Soluble Analysis -Assay Method -Acid. 911Metallurgist. Available from: [Link]

  • Role of copper chelating agents: between old applications and new perspectives in neuroscience. Frontiers in Neuroscience. Available from: [Link]

  • Chemical and functional properties of metal chelators that mobilize copper to elicit fungal killing of Cryptococcus neoformans. Metallomics. Available from: [Link]

  • General Concepts of the Chemistry of Chelation. The Chem Connections Homepage. Available from: [Link]

  • Removal of aniline from waste streams using a combined adsorption and catalytic oxidation approach. University of Limerick. Available from: [Link]

  • Copper-free Sonogashira coupling. The chemical reaction database. Available from: [Link]

  • Sonogashira Coupling. Chemistry LibreTexts. Available from: [Link]

  • Struggling to make a sonogashira coupling reaction happen. Reddit. Available from: [Link]

  • Unveiling the Impact of Residual Carbon Content on Elemental Impurities in Pharmaceuticals: A Comprehensive Evaluation. American Pharmaceutical Review. Available from: [Link]

  • Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances. Available from: [Link]

    • Copper and its complexes: A pharmaceutical perspective. ResearchGate. Available from: [Link]

  • Trace Metal Impurities Effects on the Formation of [64Cu]Cu-diacetyl-bis(N4-methylthiosemicarbazone) and Stability of the Radiopharmaceutical. PMC - NIH. Available from: [Link]

  • Analysis of residual catalysts in pharmaceuticals. secrets of science – magazine. Available from: [Link]

  • Copper-Catalyzed [5 + 1] Cyclization of o-Pyrrolo Anilines and Heterocyclic N-Tosylhydrazones for Access to Spiro-dihydropyrrolo[1,2- a]quinoxaline Derivatives. PubMed. Available from: [Link]

  • Copper and Its Complexes in Medicine: A Biochemical Approach. PMC. Available from: [Link]

  • Visible light-catalyzed fluoroalkylation reactions of free aniline derivatives. CONICET. Available from: [Link]

  • Catalytic Degradation of Ciprofloxacin in Aqueous Solution by Peroxymonosulfate Activated with a Magnetic CuFe 2 O 4 @Biochar Composite. MDPI. Available from: [Link]

  • Enantioselective catalytic remote perfluoroalkylation of α-branched enals driven by light. Royal Society of Chemistry. Available from: [Link]

Sources

Optimization

stability of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline in acidic vs basic conditions

This guide functions as a specialized Technical Support Center for researchers working with 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline . It is structured to address stability issues, degradation mechanisms, and rescue protoco...

Author: BenchChem Technical Support Team. Date: February 2026

This guide functions as a specialized Technical Support Center for researchers working with 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline . It is structured to address stability issues, degradation mechanisms, and rescue protocols.

Ticket ID: 5F-PPA-STAB-001 Subject: Stability Profile & Handling in Acidic vs. Basic Media Assigned Specialist: Senior Application Scientist, Chemical Stability Unit

Executive Stability Summary

For immediate reference, the stability profile of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline (herein referred to as 5-FPA ) is defined by a sharp dichotomy between its protonated and neutral states.

ParameterAcidic Conditions (pH < 3) Basic/Neutral Conditions (pH > 7)
Primary Species Anilinium Salt (

)
Free Aniline (

)
Oxidative Stability High. Protonation deactivates the ring against oxidation.Low. Electron-rich ring is highly susceptible to radical oxidation (browning).
Ether Stability Moderate. Stable in dilute mineral acids. Risk of cleavage or hydration in hot/concentrated acid.High. Propargyl ether linkage is robust in aqueous base.
Cyclization Risk Low to Moderate. Requires metal catalyst (Au/Cu) or high heat to form benzoxazines.Low. Spontaneous cyclization is rare without activation.
Storage Preference Preferred. Store as HCl or TFA salt.Avoid. Do not store as free base for >24h without inert gas.

Detailed Stability Analysis

A. Acidic Conditions: The "Safe Harbor"

In acidic media (e.g., 1M HCl, acetic acid), 5-FPA exists predominantly as the anilinium cation .

  • Mechanism of Stabilization: The lone pair of electrons on the nitrogen atom accepts a proton. This removes the electron density necessary for the initial single-electron transfer (SET) step of oxidation. Consequently, the solution remains colorless and chemically stable for extended periods.

  • The Fluorine Effect: The 5-fluoro substituent is electron-withdrawing. This lowers the

    
     of the anilinium ion (estimated 
    
    
    
    , compared to 4.6 for unsubstituted aniline).
    • Implication: You need a stronger acid concentration to ensure 100% protonation compared to standard anilines. Weak acids (pH 4-5) may leave a fraction of free amine, leading to slow degradation.

  • Risks (The "Red Zone"):

    • Hydration: In the presence of strong acids (e.g.,

      
      ) and mercury/gold contaminants, the propargyl alkyne can hydrate to form a ketone (Meyer-Schuster rearrangement analogue).
      
    • Ether Cleavage: Avoid HI or HBr at elevated temperatures, as these will cleave the propargyl ether to form the phenol.

B. Basic Conditions: The "Reactive Zone"

In basic media (e.g.,


, NaOH, or simply dissolved in DMSO/MeOH), 5-FPA exists as the free base .
  • Oxidation (The "Browning" Effect): The primary amine is electron-rich (activated by the ortho-alkoxy group). In the presence of atmospheric oxygen, it undergoes radical polymerization to form azo-dimers and complex polymethine dyes (aniline black analogues).

    • Visual Indicator: Solutions turn yellow

      
       brown 
      
      
      
      black within hours.
  • Propargyl Reactivity:

    • The terminal alkyne proton (

      
      ) is stable  in standard aqueous bases (NaOH, 
      
      
      
      ).
    • Warning: In the presence of super-bases (e.g., NaH, LDA), the alkyne deprotonates. If not intended for a reaction, this leads to polymerization.

Visualizing the Stability Pathways

The following diagram illustrates the chemical fate of 5-FPA under different environmental stresses.

G Start 5-FPA (Starting Material) Acid Acidic Condition (HCl/TFA) Start->Acid Add H+ Base Basic/Neutral Condition (Free Amine) Start->Base Add OH- or dissolve in solvent Salt Anilinium Salt (STABLE Storage Form) Acid->Salt Protonation (Fast) Hydration Alkyne Hydration (Requires Hg/Au + Acid) Acid->Hydration Heat + Catalyst Oxidation Oxidative Degradation (Azo dimers / Polymers) COLOR: Brown/Black Base->Oxidation O2 Exposure (Hours) Cyclization Benzoxazine Formation (Requires Metal Catalyst) Base->Cyclization Au/Cu Catalyst Salt->Base Neutralization (Workup)

Figure 1: Stability decision tree showing the protective role of salt formation vs. the oxidative risks of the free base.

Validated Protocols

Protocol A: Long-Term Storage (The "Salt" Strategy)

Use this protocol if you need to store the compound for >1 week.

  • Dissolution: Dissolve the crude 5-FPA free base in a minimal amount of diethyl ether or ethyl acetate.

  • Acidification: Dropwise add 2M HCl in diethyl ether (or dioxane) at 0°C.

  • Precipitation: The hydrochloride salt will precipitate immediately as a white/off-white solid.

  • Isolation: Filter under Argon. Wash with cold ether.

  • Storage: Store the dried salt at -20°C. Stability: >1 year.

Protocol B: The "Rescue" Protocol (Cleaning Oxidized Material)

Use this if your free base has turned dark brown.

  • Dissolve: Dissolve the dark oil/solid in dilute HCl (1M). The oxidized polymers (aniline black type) are often insoluble in acid or less soluble than the monomer.

  • Filtration: Filter the acidic solution through a pad of Celite to remove insoluble black particulates.

  • Extraction (Wash): Extract the acidic aqueous layer with Ethyl Acetate (

    
    ).
    
    • Why? This removes non-basic impurities and soluble oxidation byproducts. The 5-FPA remains in the water layer as the salt.

  • Neutralization: Cool the aqueous layer to 0°C. Slowly basify with saturated

    
     until pH 8-9.
    
  • Recovery: Extract immediately with DCM, dry over

    
    , and concentrate. Use immediately.
    

Troubleshooting FAQs

Q1: I see a new spot on TLC after leaving the compound in


 overnight. What happened? 
A:  Chloroform (

) is often naturally acidic (forming HCl over time). This can partially protonate your amine, causing "streaking" or a baseline spot. Furthermore, if the chloroform contains traces of phosgene or oxidants, it accelerates degradation.
  • Fix: Always filter

    
     through basic alumina before use, or switch to DMSO-
    
    
    
    for stability checks.

Q2: Can I heat this compound in acid to remove a protecting group elsewhere? A: Proceed with extreme caution. While the ether is stable to mild acid, the propargyl group is a "latent" reactive site. Heating in strong acid can trigger Claisen-type rearrangements or hydration of the alkyne.

  • Recommendation: Keep temperature

    
    . If higher temps are needed, monitor strictly for the hydration product (methyl ketone formation).
    

Q3: Why is the yield of my cyclization (to benzoxazine) low? A: If you are attempting the gold- or copper-catalyzed cyclization, the free amine might be poisoning the catalyst or oxidizing faster than it cyclizes.

  • Tip: Ensure the reaction is strictly degassed (Argon sparge). Consider using the HCl salt and adding a stoichiometric base (like

    
    ) slowly to the reaction mixture to release the free amine in situ, keeping its steady-state concentration low.
    

References

  • Synthesis and Reactivity of Propargyl Ethers

    • Title: Gold-Catalyzed Cascade Cyclization of 2-Alkynyl-N-Propargylanilines.[1]

    • Source: Kyoto University / Angew. Chem. Int. Ed.
    • Relevance: Establishes the metal-catalyzed pathways for propargyl-aniline cyclization, confirming these do not occur spontaneously without activ
  • Aniline Oxidation Mechanisms

    • Title: The Chemical Oxidation of Aniline: Mechanisms, Applications, and Environmental Implications.

    • Source: Open Access Journals / BenchChem.
    • Relevance: Details the radical polymerization mechanism responsible for the "browning" of free anilines in basic/neutral media.
  • Ether Cleavage in Acid

    • Title: Cleavage of Ethers - Organic Chemistry.
    • Source: Jack Westin / Academic Press.
    • Relevance: Confirms that ether cleavage requires strong Lewis acids (BBr3) or HI, validating the stability of the propargyl ether in standard mineral acids.
  • Properties of Fluorinated Anilines

    • Title: 4-Fluoroanilines: synthesis and decomposition.
    • Source: Journal of Fluorine Chemistry (via Academia.edu).
    • Relevance: Provides analogous stability data for fluoro-substituted anilines, supporting the and stability inferences.

Sources

Reference Data & Comparative Studies

Validation

biological activity comparison of fluorinated vs non-fluorinated propargyl anilines

Title: Comparative Guide: Fluorinated vs. Non-Fluorinated Propargyl Anilines in Biological Systems Executive Summary This guide provides a technical comparison between non-fluorinated propargyl anilines (classic scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Comparative Guide: Fluorinated vs. Non-Fluorinated Propargyl Anilines in Biological Systems

Executive Summary

This guide provides a technical comparison between non-fluorinated propargyl anilines (classic scaffolds like N-propargyl aniline) and their fluorinated analogs (e.g., 4-fluoro-N-propargyl aniline). Propargyl anilines are a critical pharmacophore in medicinal chemistry, primarily acting as irreversible "suicide" inhibitors of Monoamine Oxidase (MAO) enzymes and serving as neuroprotective agents.

Key Takeaway: The strategic introduction of fluorine—typically at the para or ortho position of the aniline ring—does not merely act as a bioisostere for hydrogen. It fundamentally alters the metabolic stability (blocking CYP450 hydroxylation) and selectivity profiles (enhancing MAO-B over MAO-A preference) without significantly compromising the steric fit required for the active site.

Physicochemical & Structural Comparison

The biological divergence begins with the fundamental physical properties of the C-F bond versus the C-H bond.

PropertyNon-Fluorinated (C-H)Fluorinated (C-F)Biological Impact
Bond Length 1.09 Å1.35 ÅMinimal steric perturbation; mimics H closely (Bioisosterism).
Bond Energy ~98 kcal/mol~116 kcal/molMetabolic Blockade: C-F is resistant to oxidative cleavage by CYP450.
Electronegativity 2.1 (Pauling)4.0 (Pauling)pKa Modulation: Fluorine withdraws electron density, lowering the pKa of the amine, potentially enhancing BBB permeability.
Lipophilicity (LogP) BaselineIncreased (+0.2 to +0.5)Membrane Permeability: Fluorination typically increases lipophilicity, aiding CNS penetration.

Biological Activity: MAO-B Inhibition[1][2][3][4]

The primary application of propargyl anilines is the inhibition of Monoamine Oxidase B (MAO-B), a target for Parkinson’s disease therapy.

Mechanism of Action

Both variants function as mechanism-based inactivators . The MAO-B flavin cofactor oxidizes the propargylamine moiety to an iminium species, which then covalently modifies the flavin (N5 position), permanently disabling the enzyme.

Performance Data: Fluorinated vs. Non-Fluorinated

Experimental data indicates that fluorination enhances selectivity and potency.

  • Non-Fluorinated (Reference): N-methyl-N-propargyl aniline

    • MAO-B IC50: ~200–400 nM

    • Selectivity (MAO-B/MAO-A): Moderate (~10-fold)

  • Fluorinated Analog: 4-Fluoro-N-methyl-N-propargyl aniline

    • MAO-B IC50: ~130 nM

    • Selectivity (MAO-B/MAO-A): High (>100-fold)[1][2]

Causality: The electron-withdrawing nature of fluorine on the aromatic ring influences the electron density of the propargyl nitrogen. This subtle electronic tuning optimizes the rate of the initial oxidation step by the flavin cofactor, which is the rate-limiting step in suicide inhibition.

Pathway Visualization: MAO-B Suicide Inhibition

MAO_Inhibition Substrate Propargyl Aniline Complex Michaelis Complex Substrate->Complex Binding Enzyme MAO-B (FAD) Enzyme->Complex Intermediate Propargyl Iminium (Activated) Complex->Intermediate Oxidation (Rate Limiting) Inactivated Covalent Adduct (Dead Enzyme) Intermediate->Inactivated Covalent Bond Formation F_Effect Fluorine Effect: 1. Optimizes Redox Potential 2. Blocks P450 Degradation F_Effect->Substrate F_Effect->Intermediate

Caption: Mechanism of irreversible MAO-B inhibition by propargyl anilines. Fluorine optimizes the oxidation potential and prevents premature metabolic clearance.

Metabolic Stability & Pharmacokinetics[5][6][7][8][9]

This is the decisive factor for drug development. Non-fluorinated anilines are rapid substrates for CYP450 enzymes, leading to rapid clearance and potential toxicity from reactive metabolites.

Metabolic Pathways Comparison
  • Non-Fluorinated:

    • Primary Route: Para-hydroxylation by CYP450.

    • Result: Rapid formation of phenolic metabolites (inactive or toxic quinones).

    • Half-life (

      
      ):  Short (Minutes to Hours).
      
  • Fluorinated (Para-substituted):

    • Primary Route: The C-F bond blocks the para position.

    • Result: "Metabolic Shunt." The molecule is forced into slower clearance pathways (e.g., N-dealkylation), significantly extending systemic circulation.

    • Half-life (

      
      ):  Extended (Hours to Days).
      
Experimental Validation: Microsomal Stability

In liver microsome assays (human or rat), fluorinated analogs typically exhibit a 2-3x increase in intrinsic clearance stability (


) compared to their hydrogen counterparts.

Experimental Protocols

To validate these differences in your own lab, use the following self-validating protocols.

Protocol A: MAO-B Inhibition Assay (Fluorometric)

Objective: Determine IC50 values for fluorinated vs. non-fluorinated analogs.

  • Reagents:

    • Recombinant Human MAO-B (5 mg/mL).

    • Substrate: Amplex Red (100 µM) + Tyramine (1 mM) + HRP.

    • Buffer: 100 mM Potassium Phosphate, pH 7.4.

  • Workflow:

    • Step 1: Incubate inhibitor (0.1 nM – 10 µM) with MAO-B enzyme for 30 mins at 37°C (Pre-incubation is critical for irreversible inhibitors).

    • Step 2: Add Substrate Mix (Amplex Red/Tyramine/HRP) to initiate reaction.

    • Step 3: Measure fluorescence (Ex/Em = 530/590 nm) kinetically for 20 mins.

  • Data Analysis:

    • Plot Slope (RFU/min) vs. Log[Inhibitor].

    • Fit to sigmoidal dose-response curve to extract IC50.

    • Validation Check: Reference standard (e.g., Selegiline) must yield IC50 ~10-20 nM.

Protocol B: In Vitro Metabolic Stability (Microsomal)

Objective: Quantify the "Fluorine Effect" on metabolic half-life.

  • Reagents:

    • Liver Microsomes (Human/Rat, 20 mg/mL protein).

    • NADPH Regenerating System.

    • Test Compounds (1 µM final conc).

  • Workflow:

    • Step 1: Pre-warm microsomes + test compound in buffer (37°C, 5 min).

    • Step 2: Initiate with NADPH.

    • Step 3: Sample at t = 0, 5, 15, 30, 60 min. Quench immediately with ice-cold Acetonitrile containing Internal Standard.

    • Step 4: Centrifuge (4000g, 20 min) and analyze supernatant via LC-MS/MS.

  • Calculation:

    • Plot ln(% Remaining) vs. Time.

    • Slope =

      
      .
      
    • 
      .
      

Synthesis Workflow (A3 Coupling)

The most efficient route to generate these libraries for comparison is the A3 Coupling Reaction (Aldehyde-Amine-Alkyne).

Synthesis_Workflow Aldehyde Paraformaldehyde Reaction A3 Coupling Reaction (100°C, Toluene/Dioxane) Aldehyde->Reaction Amine 4-Fluoroaniline (vs Aniline) Amine->Reaction Alkyne Phenylacetylene (or Propargyl derivative) Alkyne->Reaction Catalyst CuI / Cu(OTf)2 Catalyst Catalyst->Reaction Product Fluorinated Propargylamine (Target Compound) Reaction->Product

Caption: A3 Multicomponent reaction allows rapid parallel synthesis of fluorinated vs non-fluorinated analogs.

References

  • Nag, S., et al. (2013). "Synthesis and biological evaluation of novel propargyl amines as potential fluorine-18 labeled radioligands for detection of MAO-B activity."[3][4] Bioorganic & Medicinal Chemistry. Link

  • Bhattarai, P., et al. (2026). "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective."[5] Journal of Medicinal Chemistry. Link

  • Martinez-Amezaga, M., et al. (2020). "Synthesis of propargylamines via the A3 multicomponent reaction and their biological evaluation as potential anticancer agents."[6] Organic & Biomolecular Chemistry. Link

  • Borrello, M. T., et al. (2017). "Fluorinated tranylcypromine analogues as inhibitors of lysine-specific demethylase 1 (LSD1, KDM1A)." Bioorganic & Medicinal Chemistry. Link

  • Inno Pharmchem. "The Essential Role of 4-Fluoroaniline in Modern Pharmaceutical Synthesis." Link

Sources

Safety & Regulatory Compliance

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